Cas no 83817-57-6 (9H-Thioxanthen-9-one,2-chloro-3-methyl-)

• Product Name: 9H-Thioxanthen-9-one,2-chloro-3-methyl-
• CAS No: 83817-57-6
• MF: C₁₄H₉ClOS
• MW: 260.738661527634
• CID: 722679
• PubChem ID: 3019370
• Update Time: 2025-04-19

9H-Thioxanthen-9-one,2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,2-chloro-3-methyl-
• 2-chloro-3-methyl-9H-thioxanthen-9-one
• 2-chloro-3-methylthioxanthen-9-one
• 1RB5RA9GVT
• EINECS 280-958-6
• DTXSID20232705
• 9H-THIOXANTHEN-9-ONE, 2-CHLORO-3-METHYL-
• UNII-1RB5RA9GVT
• 83817-57-6
• NS00038317

• Inchi： 1S/C14H9ClOS/c1-8-6-13-10(7-11(8)15)14(16)9-4-2-3-5-12(9)17-13/h2-7H,1H3
• InChI Key： DEBJMHLLCFSQFY-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C3C=CC=CC=3SC=2C=C1C)=O

Computed Properties

• Exact Mass: 260.006263
• Monoisotopic Mass: 260.006263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 4.5

Experimental Properties

• Density: 1.37
• Boiling Point: 434.5°C at 760 mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.678

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes